Antimony(V) phosphate
CAS No.: 123402-86-8
Cat. No.: VC20833901
Molecular Formula: O20P5Sb3
Molecular Weight: 270.78 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 123402-86-8 |
|---|---|
| Molecular Formula | O20P5Sb3 |
| Molecular Weight | 270.78 g/mol |
| IUPAC Name | antimony(3+);oxygen(2-);phosphoric acid;hydroxide;hydrate |
| Standard InChI | InChI=1S/H3O4P.2H2O.O.Sb/c1-5(2,3)4;;;;/h(H3,1,2,3,4);2*1H2;;/q;;;-2;+3/p-1 |
| Standard InChI Key | KOGCFABIRWCGFE-UHFFFAOYSA-A |
| SMILES | O.[OH-].[O-2].OP(=O)(O)O.[Sb+3] |
| Canonical SMILES | O.[OH-].[O-2].OP(=O)(O)O.[Sb+3] |
Introduction
Physical and Chemical Properties
Antimony(V) phosphate exhibits distinctive physical and chemical properties that contribute to its functional characteristics. Based on available data, the compound has been characterized with the following properties:
It's worth noting that at elevated temperatures (approximately 1218 K), antimony(V) phosphate undergoes reduction, losing oxygen to form antimony(III) phosphate . This thermal behavior is important to consider in high-temperature applications of the material.
The compound also demonstrates excellent chemical stability, particularly in acidic and neutral media, which contributes to its effectiveness as an ion exchanger in various environmental conditions . Its stability characteristics have been thoroughly investigated through thermal analysis techniques including thermogravimetry, derivative thermogravimetry, and differential thermal analysis .
Structural Characteristics
The crystal structure of antimony(V) phosphate has been well-characterized through various instrumental techniques. The compound crystallizes in a monoclinic system with space group C2c . The unit cell dimensions are a = 6.791 Å, b = 8.033 Å, c = 7.046 Å, with β = 115.90° . Each unit cell contains four formula units (Z = 4) .
Spectroscopic investigations, particularly infrared spectroscopy, have provided valuable insights into the bonding characteristics of antimony(V) phosphate . The vibrations observed in the IR spectrum can be attributed to the P-O and Sb-O bonds, as well as bending modes in O-P-O bonds, similar to those observed in other antimony phosphate compounds .
The structural characteristics of antimony(V) phosphate significantly influence its ion exchange properties. The arrangement of phosphate groups and antimony atoms creates a framework with channels that facilitate ion movement, explaining the compound's effectiveness as a cation exchanger .
Synthesis and Formation
Several methods have been reported for the synthesis of antimony(V) phosphate, though the specific approach may affect the properties of the resulting material. One common method involves heating Sb₂O₅·xH₂O (hydrated antimony(V) oxide) with (NH₄)H₂PO₄ (ammonium dihydrogen phosphate) . The reaction temperature and conditions must be carefully controlled to ensure the formation of pure antimony(V) phosphate.
The preparation of antimony(V) phosphate for ion exchange applications has been described in scientific literature, with researchers focusing on optimizing synthesis conditions to enhance ion exchange capacity and selectivity . The material undergoes comprehensive characterization following synthesis to confirm its identity and purity, including chemical analysis, X-ray diffraction, infrared spectroscopy, and thermal analysis .
It's important to note that variations in synthesis methods can lead to products with slightly different compositions, hydration states, and consequently, different ion exchange properties. Researchers have established empirical formulas for specific preparations based on detailed chemical analysis and instrumental studies .
Applications
Ion Exchange Properties
One of the most significant applications of antimony(V) phosphate is as an inorganic cation exchanger. The compound demonstrates excellent ion exchange capacity for various metal ions, particularly alkali and alkaline earth metals . Detailed studies have been conducted on the thermodynamic parameters associated with ion exchange processes on antimony(V) phosphate, including equilibrium constants, energy changes, entropy changes, and enthalpy changes .
Forward and reverse ion exchange equilibrium studies have provided valuable insights into the mechanisms of ion exchange on the surface of antimony(V) phosphate . These studies have established correlations between various thermodynamic parameters and the ion exchange characteristics of the material, offering a deeper understanding of the processes occurring in the exchanger phase .
The ion exchange behavior of antimony(V) phosphate makes it valuable for applications requiring selective removal or separation of specific metal ions from solution, particularly in analytical chemistry and environmental remediation contexts.
Environmental Applications
Antimony(V) phosphate has demonstrated remarkable potential for environmental applications, particularly in the removal of heavy metal pollutants from water. Research has shown that the compound exhibits selective adsorption capabilities for cadmium and mercury, two significant environmental contaminants . This selectivity makes antimony(V) phosphate particularly valuable for targeted remediation of industrial wastewater and contaminated natural water bodies.
The material's thermal and chemical stability enhances its practical utility in environmental applications, allowing it to withstand various treatment conditions without degradation . Column-based adsorption systems utilizing antimony(V) phosphate have been developed for effective removal of specific heavy metals from aqueous solutions .
The environmental applications of antimony(V) phosphate align with growing global concerns regarding water quality and the need for effective technologies to address heavy metal pollution in water resources.
Other Applications
Beyond ion exchange and environmental remediation, antimony(V) compounds, including phosphate derivatives, have demonstrated potential in other applications. Research has indicated that fluorinated antimony(V) derivatives exhibit strong Lewis acidic properties, making them useful for complexation and colorimetric sensing of formaldehyde in biphasic water/CH₂Cl₂ mixtures . While this application doesn't specifically involve antimony(V) phosphate, it highlights the broader utility of antimony(V) compounds in analytical chemistry.
The unique structural and chemical properties of antimony(V) phosphate suggest potential applications in catalysis, although this area appears less extensively explored in current literature. The compound's thermal stability and structural characteristics may also make it relevant for certain materials science applications, particularly in composite materials where controlled ion mobility is desirable.
Related Antimony Phosphate Compounds
Antimony(V) phosphate belongs to a broader family of antimony phosphate compounds with varying compositions, structures, and properties. The literature documents numerous related compounds, some of which are presented in the following table:
These related compounds demonstrate the diversity of antimony phosphate materials and highlight potential avenues for further research and application development. Each compound exhibits unique structural and functional characteristics that may be advantageous for specific applications .
The investigation of structure-property relationships across this family of compounds provides valuable insights for materials scientists seeking to design new functional materials with targeted properties.
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